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Compound of Interest

Compound Name: Fmoc-Asp(Ompe)-OH

Cat. No.: B613553 Get Quote

This guide provides essential safety, operational, and disposal protocols for researchers,

scientists, and drug development professionals handling Fmoc-Asp(Ompe)-OH. The following

procedures are designed to ensure a safe laboratory environment and proper logistical

management of this chemical.

Hazard Identification and Safety Data
Fmoc-Asp(Ompe)-OH is a chemical used in laboratory settings, primarily for peptide

synthesis[1]. While a comprehensive Safety Data Sheet (SDS) with all GHS classifications is

not uniformly available across all suppliers, some sources indicate potential hazards[2][3].

Users must consult the specific SDS provided by their supplier and perform a task-specific risk

assessment.
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Data Point Value Source

GHS Hazard Statements

H315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritation

[2]

Physical Form Solid

Storage Temperature 15-25°C

Storage Class Code 11 - Combustible Solids

Note: The GHS classifications are based on depositor-supplied information and may not be

universally adopted. Always refer to the supplier-specific SDS.

Personal Protective Equipment (PPE)
A thorough assessment of the specific laboratory tasks is required to select the appropriate

PPE[4]. The following table outlines the minimum recommended PPE for handling Fmoc-
Asp(Ompe)-OH in both solid and solution forms.
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PPE Category Specification Rationale

Body Protection Chemical-resistant lab coat.

Protects skin and clothing from

accidental spills and

splashes[5][6].

Hand Protection Disposable nitrile gloves.

Provides protection against

incidental chemical contact.

For prolonged contact or when

handling solutions, consider

double-gloving[4][7].

Eye & Face Protection

ANSI Z87.1-compliant safety

glasses with side shields

(minimum).Chemical splash

goggles for handling

solutions.Face shield worn

over safety glasses/goggles

when a significant splash

hazard exists (e.g., handling

bulk liquids)[4][5].

Protects eyes from solid

particulates and chemical

splashes[4][6]. A face shield

provides an additional layer of

protection[4].

Respiratory Protection

Not typically required when

handling small quantities in a

well-ventilated area or

chemical fume hood. If

weighing out large quantities of

powder where dust may be

generated, or if working

outside a fume hood, a risk

assessment should be

performed to determine if a

respirator (e.g., N95) is

necessary[5].

Minimizes inhalation of the

solid powder, which may cause

respiratory irritation[2][5].

Footwear Closed-toe shoes.
Protects feet from spills and

dropped objects[5][6].
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Operational Plan: Step-by-Step Handling
Procedures
This section details the procedural workflow for safely managing Fmoc-Asp(Ompe)-OH from

receipt to use in synthesis.

3.1. Receiving and Storage

Inspection: Upon receipt, inspect the container for any damage or leaks. Wear appropriate

PPE (lab coat, gloves, safety glasses) during inspection.

Labeling: Ensure the container is clearly labeled with the chemical name, hazard information,

and date of receipt.

Storage: Store the container in a cool, dry, well-ventilated area, away from incompatible

materials. The recommended storage temperature is between 15-25°C.

3.2. Weighing and Preparation of Solutions (To be performed in a Chemical Fume Hood)

Preparation: Before handling the solid, ensure the chemical fume hood is operational and the

work area is clean and uncluttered. Don all required PPE.

Weighing: Carefully weigh the required amount of solid Fmoc-Asp(Ompe)-OH. Use a

spatula to transfer the solid. Avoid generating dust. If dust is unavoidable, a respirator may

be required based on your risk assessment.

Dissolution: To dissolve the solid, add the selected solvent (e.g., DMF, DCM) slowly to the

vessel containing the weighed solid[8][9]. Stir gently to avoid splashing. This is a crucial step

in Solid Phase Peptide Synthesis (SPPS)[10].

Cleanup: After weighing and dissolution, decontaminate the spatula and weighing vessel.

Clean the balance and surrounding area in the fume hood.

3.3. Use in Peptide Synthesis

Environment: All steps involving the handling of Fmoc-Asp(Ompe)-OH and associated

reagents (e.g., piperidine, TFA) must be performed in a certified chemical fume hood[11].
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Reaction: Follow the established protocol for Fmoc solid-phase peptide synthesis[8][10]. This

typically involves coupling the amino acid to a resin, followed by the removal of the Fmoc

protecting group with a base like piperidine[9].

Monitoring: Monitor the reaction as per the specific experimental protocol.

Disposal Plan
Chemical waste must be segregated and disposed of according to institutional and local

regulations. Never dispose of chemical waste down the drain.

4.1. Waste Segregation

Solid Waste:

Contaminated Consumables: Gloves, weigh boats, paper towels, and other contaminated

items should be placed in a clearly labeled, sealed bag or container for solid chemical

waste.

Excess Solid: Unused or expired Fmoc-Asp(Ompe)-OH should be disposed of as

hazardous chemical waste.

Liquid Waste:

Piperidine Waste (Basic): Solutions used for Fmoc deprotection (e.g., 20% piperidine in

DMF) are basic and toxic[11]. Collect this waste in a dedicated, clearly labeled "Basic

Waste" or "Piperidine Waste" container[11].

TFA Cleavage Waste (Acidic): The cocktail used to cleave the peptide from the resin (e.g.,

TFA/water/TIS) is highly corrosive and acidic[11][12]. Collect this waste in a designated,

acid-resistant container labeled "Acidic Waste" or "TFA Waste"[11].

General Solvent Waste: Other solvent washes (e.g., DMF, DCM) should be collected in a

container labeled "Halogenated" or "Non-Halogenated" solvent waste, as appropriate.

4.2. Container Management and Disposal
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Labeling: All waste containers must be clearly labeled with the full chemical names of the

contents and appropriate hazard warnings.

Storage: Keep waste containers closed when not in use and store them in a designated

satellite accumulation area within the lab, preferably in secondary containment.

Pickup: Arrange for waste pickup through your institution's Environmental Health and Safety

(EHS) department. Do not attempt to neutralize hazardous waste unless you are specifically

trained and following an approved institutional protocol[11].

Emergency Procedures
Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes. Remove contaminated clothing. Seek medical attention[3].

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally. Seek immediate medical attention[3].

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention[3].

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention[3].

Spill: Alert others in the area. Evacuate if necessary. Wearing appropriate PPE, contain the

spill with absorbent materials. Clean the area and dispose of the contaminated materials as

hazardous waste[6].

Mandatory Visualization: Workflow Diagram
The following diagram illustrates the standard workflow for handling Fmoc-Asp(Ompe)-OH
from receipt to disposal.
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Caption: Workflow for the safe handling and disposal of Fmoc-Asp(Ompe)-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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